PLX9486
Description
PLX9486 is an orally bioavailable protein tyrosine kinase inhibitor of mutated forms of the tumor-associated antigen mast/stem cell factor receptor c-Kit (SCFR), with potential antineoplastic activity. Upon oral administration, c-Kit inhibitor PLX9486 binds to and inhibits specific c-Kit mutants. This may result in an inhibition of tumor cell proliferation in cancer cell types that overexpress these c-Kit mutations. c-Kit, a transmembrane protein and receptor tyrosine kinase, is overexpressed in solid tumors and hematological malignancies; it plays a key role in the regulation of cell differentiation and proliferation.
Scientific Research Applications
Anti-Tumor Efficacy in Gastrointestinal Stromal Tumors
PLX9486 has demonstrated significant potential in the treatment of gastrointestinal stromal tumors (GISTs). A study by Gebreyohannes et al. (2018) explored its effectiveness against GISTs with KIT mutations resistant to traditional treatments like imatinib and sunitinib. PLX9486 showed nanomolar potency in vitro and inhibited tumor growth in vivo in patient-derived xenograft models. The study emphasized PLX9486's ability to inhibit KIT signaling, offering a promising avenue for clinical application in GIST treatment.
Combination Therapy for GIST
PLX9486 was also evaluated in combination with other therapies for treating GISTs. A clinical trial conducted by Wagner et al. (2021) tested PLX9486 with sunitinib in patients with refractory GIST. The study concluded that combining PLX9486 (a type I KIT inhibitor) with sunitinib (a type II KIT inhibitor) provided broad mutation coverage and clinical benefits. This combination was associated with extended progression-free survival and an acceptable safety profile, highlighting the potential of PLX9486 in combination therapies for GIST.
properties
Product Name |
PLX9486 |
|---|---|
IUPAC Name |
Unknown |
SMILES |
Unknown |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PLX9486; PLX-9486; PLX 9486. |
Origin of Product |
United States |
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